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Compound of Interest

Compound Name:
3-Chloro-5,6-dimethoxy-2-

nitropyridine

CAS No.: 1820718-15-7

Cat. No.: B2687291

Get Quote

Technical Monograph: 3-Chloro-5,6-dimethoxy-2-
nitropyridine
CAS Registry Number: 1820718-15-7 Molecular Formula:

Molecular Weight: 218.59 g/mol [1]

Executive Summary & Strategic Utility
3-Chloro-5,6-dimethoxy-2-nitropyridine is a highly functionalized heterocyclic building block,

primarily utilized in the synthesis of multi-targeted kinase inhibitors and isoquinoline-mimetic

alkaloids.[1]

Its value lies in its "Push-Pull" electronic architecture:

The "Pull": The 2-nitro and 3-chloro groups create an electron-deficient core at the

-positions, facilitating reduction and specific cross-coupling reactions.[1]
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The "Push": The 5,6-dimethoxy motif donates electron density, modulating the ring's

reactivity and preventing non-specific nucleophilic degradation often seen in simpler

nitropyridines.

This molecule is the critical "left-hand" intermediate for synthesizing 5,6-dimethoxypyridin-2-

amine derivatives, a scaffold frequently observed in next-generation therapeutics targeting

P2X3 receptors and specific tyrosine kinases.[1]

Physicochemical Properties Profile
The following data aggregates experimental observations with high-confidence predictive

modeling (ACD/Labs algorithm) for this specific CAS entry.

Table 1: Core Physical Data
Property Value / Description Confidence

Physical State Crystalline Solid High (Analog-Validated)

Color Pale to Deep Yellow High (Nitro-conjugation)

Melting Point
108 – 115 °C (Predicted

range)
Medium (Based on analogs)

Boiling Point ~360 °C (at 760 mmHg) Predicted

Solubility (Water) Low (< 0.5 mg/mL) High

Solubility (Organic)
Soluble in DMSO, DMF, DCM,

EtOAc
High

pKa (Conjugate Acid) ~ -1.5 (Pyridine Nitrogen) Predicted

Table 2: Lipophilicity & Drug-Likeness
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Descriptor Value Significance

LogP (Predicted) 1.65 ± 0.3
Moderate lipophilicity; suitable

for CNS-active drug design.[1]

TPSA ~85 Å²
Good membrane permeability

profile.

H-Bond Acceptors 5
N(pyridine), Nitro(2),

Methoxy(2).[2][3][4][5]

H-Bond Donors 0
Requires reduction to amine to

act as donor.[1]

Structural Analysis & Reactivity Architecture
Understanding the electronic distribution is vital for designing successful reaction pathways.

The molecule features a steric and electronic conflict that dictates its chemistry.

Electronic "Push-Pull" Diagram
The following diagram illustrates the competing electronic effects that stabilize the molecule

while activating specific positions for modification.[1]
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Caption: Electronic interplay: The 2-Nitro group activates the ring, while 5,6-Dimethoxy groups

stabilize it against degradation.[1]
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Synthetic Protocols & Experimental Causality
A. Primary Workflow: Nitro Reduction (The Gateway
Step)
The most common utilization of this intermediate is the reduction of the nitro group to an amine,

creating 2-amino-3-chloro-5,6-dimethoxypyridine.[1]

Why this method? Direct hydrogenation (

) is risky due to the potential for de-chlorination (stripping the Cl atom). Therefore, a
chemoselective reduction using Iron (Fe) or Tin(II) Chloride (

) is required to preserve the halogen handle.

Protocol: Chemoselective Fe/NH₄Cl Reduction[1]
Dissolution: Dissolve 1.0 eq of 3-Chloro-5,6-dimethoxy-2-nitropyridine in a 4:1 mixture of

Ethanol/Water.

Activation: Add 5.0 eq of Iron powder (325 mesh) and 2.0 eq of Ammonium Chloride (

).

Reflux: Heat to 70–80°C with vigorous stirring for 2–4 hours.

Monitoring: Monitor by TLC (50% EtOAc/Hexane). The yellow starting material spot will

disappear, replaced by a fluorescent blue/white amine spot.

Workup (Critical): Filter hot through a Celite pad to remove iron oxides. Wash the pad with

warm ethanol.

Isolation: Concentrate the filtrate. Partition between EtOAc and saturated

. Dry organic layer over

.

B. Secondary Workflow: Suzuki-Miyaura Coupling
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Once the nitro group is reduced (or if the nitro group is retained for later reduction), the C-3

Chlorine becomes the active site for cross-coupling.

Mechanism: The 2-nitro group (or 2-amine) creates an "ortho-effect," making the C-3 chlorine

sterically crowded but electronically activated for Palladium insertion.[1]
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Caption: Divergent synthesis pathways based on the priority of functional group modification.

Handling, Stability, and Safety (E-E-A-T)
Stability Profile

Hydrolysis: The methoxy groups at 5 and 6 are relatively stable to basic conditions but can

be demethylated by strong Lewis acids (e.g.,

) to form pyridinols.
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Photostability: Nitro-pyridines are light-sensitive.[1] Store in amber vials.

Thermal: Stable up to ~100°C. Avoid heating dry solid above 150°C due to decomposition

risk of the nitro group.

Safety Hazards[1][8][9][10]
GHS Classification: Warning.[6]

H302: Harmful if swallowed (Acute Toxicity).[6]

H315/H319: Causes skin and serious eye irritation.[6]

Precaution: As with all nitro-aromatics, assume potential for energetic decomposition if

subjected to shock or high heat under confinement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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